Cas no 77070-79-2 (3-Pentanone, 1,1,5,5-tetraethoxy-)
77070-79-2 structure
Product Name:3-Pentanone, 1,1,5,5-tetraethoxy-
CAS No:77070-79-2
MF:C13H26O5
MW:262.342545032501
CID:1783175
PubChem ID:12721719
Update Time:2025-04-21
3-Pentanone, 1,1,5,5-tetraethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 1,1,5,5-tetraethoxy-
- 1,1,5,5-tetraethoxypentan-3-one
- DTXSID00508071
- 77070-79-2
- 1,1,5,5-tetra-ethoxy-3-pentanone
-
- Inchi: 1S/C13H26O5/c1-5-15-12(16-6-2)9-11(14)10-13(17-7-3)18-8-4/h12-13H,5-10H2,1-4H3
- InChI Key: SKWQOUNOSJOOCR-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(CC(OCC)OCC)=O)OCC
Computed Properties
- Exact Mass: 262.17802393g/mol
- Monoisotopic Mass: 262.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 54Ų
3-Pentanone, 1,1,5,5-tetraethoxy- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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